N1-allyl-N2-(2-(4-(dimethylamino)phenyl)-2-(4-phenylpiperazin-1-yl)ethyl)oxalamide
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Description
N1-allyl-N2-(2-(4-(dimethylamino)phenyl)-2-(4-phenylpiperazin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C25H33N5O2 and its molecular weight is 435.572. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Research on thiazolidinone derivatives, including compounds with dimethylamino and phenylpiperazine groups, demonstrates antimicrobial activity against a variety of bacterial and fungal strains. These compounds, synthesized from key intermediates involving dimethylamino and phenyl groups, have shown effectiveness against Staphylococcus aureus, Escherichia coli, and Candida albicans, among others (Patel, Kumari, & Patel, 2012).
Neurokinin-1 Receptor Antagonism
A study on a neurokinin-1 receptor antagonist, incorporating a dimethylamino phenyl component, highlighted its potential for clinical applications in treating emesis and depression due to its high water solubility and effectiveness in pre-clinical tests (Harrison et al., 2001).
Optical and Electronic Applications
Research into novel chalcone derivative compounds with a dimethylamino phenyl component has explored their nonlinear optical properties. These studies have indicated potential applications in optical device technology due to their behavior under different laser intensities, suggesting their use as optical limiters (Rahulan et al., 2014).
Antitumor and Cytotoxic Agents
Compounds synthesized from nuclear-substituted nonenones, featuring dimethylaminomethyl-phenyl groups, have been evaluated for their cytotoxic and antitumor properties. These compounds have shown promise in preclinical studies for their potential applications in cancer treatment (Dimmock, Smith, Noble, & Pannekoek, 1978).
Fluorescent Molecular Probes
The development of fluorescent solvatochromic dyes incorporating dimethylamino groups has led to the creation of ultrasensitive fluorescent molecular probes. These probes are used to study various biological events and processes, benefitting from their solvent polarity-dependent fluorescence (Diwu, Lu, Zhang, Klaubert, & Haugland, 1997).
properties
IUPAC Name |
N'-[2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl]-N-prop-2-enyloxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H33N5O2/c1-4-14-26-24(31)25(32)27-19-23(20-10-12-21(13-11-20)28(2)3)30-17-15-29(16-18-30)22-8-6-5-7-9-22/h4-13,23H,1,14-19H2,2-3H3,(H,26,31)(H,27,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROXIWEOFPRKLOM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)C(CNC(=O)C(=O)NCC=C)N2CCN(CC2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H33N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.